Cas no 871720-97-7 (Benzenemethanamine, 4-(3-methyl-1H-pyrazol-1-yl)-)

Benzenemethanamine, 4-(3-methyl-1H-pyrazol-1-yl)- structure
871720-97-7 structure
Product Name:Benzenemethanamine, 4-(3-methyl-1H-pyrazol-1-yl)-
CAS No:871720-97-7
MF:C11H13N3
MW:187.241021871567
CID:1864823
PubChem ID:19627295
Update Time:2025-04-21

Benzenemethanamine, 4-(3-methyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-(3-methyl-1H-pyrazol-1-yl)-
    • (4-(3-methyl-1H-pyrazol-1-yl)phenyl)methanamine
    • AKOS000318716
    • SCHEMBL8222456
    • DA-01856
    • 871720-97-7
    • Inchi: 1S/C11H13N3/c1-9-6-7-14(13-9)11-4-2-10(8-12)3-5-11/h2-7H,8,12H2,1H3
    • InChI Key: TWEIPWWFRGWHIA-UHFFFAOYSA-N
    • SMILES: N1(C=CC(C)=N1)C1C=CC(CN)=CC=1

Computed Properties

  • Exact Mass: 187.110947427Da
  • Monoisotopic Mass: 187.110947427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.8Ų
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